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Introduction
Bromine chloride (BrCl) is an interhalogen compound that plays a significant role as a

reactive intermediate in various chemical systems, from stratospheric ozone depletion to

aqueous halogen chemistry.[1][2] Its high reactivity also makes it a point of interest in synthetic

chemistry and as a disinfectant. However, this reactivity is intrinsically linked to its limited

stability and propensity to decompose. This technical guide provides an in-depth analysis of the

stability of bromine chloride and its various decomposition pathways, supported by

quantitative data, detailed experimental methodologies, and visual diagrams to elucidate key

processes.

Core Concepts of Bromine Chloride Stability
The stability of bromine chloride is dictated by the relatively weak Br-Cl bond. The bond

energy is intermediate between that of dichlorine (Cl₂) and dibromine (Br₂).[3] BrCl is known to

be unstable and partially decomposes at room temperature into its elemental constituents,

bromine and chlorine.[4] This equilibrium is a key factor in its chemistry. The compound is a

reddish-yellow gas or liquid with an irritating odor and is a strong oxidizing agent.[4]
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The following tables summarize key quantitative data related to the stability and decomposition

of bromine chloride.

Table 1: Thermochemical and Physical Properties of Bromine Chloride

Property Value Units Reference(s)

Standard Enthalpy of

Formation (ΔH°f)
14.6 kJ/mol [3]

Bond Dissociation

Energy (D₀)
218.9 kJ/mol [3]

Molecular Weight 115.357 g/mol [5]

Boiling Point 5 °C [3]

Melting Point -66 °C [3]

Table 2: Kinetic Data for Bromine Chloride Decomposition and Reactions
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Reaction/Proc
ess

Rate Constant
(k)

Temperature
(°C)

Conditions Reference(s)

Thermal

Decomposition

(2BrCl ⇌ Br₂ +

Cl₂)

2.3 x 10⁻⁴ 25 Gas Phase [3]

Complete

Hydrolysis (BrCl

→ HOBr + H⁺ +

Cl⁻)

3.0 x 10⁶ 25 p[H+] 6.4 [1]

Partial Hydrolysis

(to form HOCl

and Br⁻)

2.4 25 p[H+] 4.31 [1]

Reaction with

Bromite (BrO₂⁻)
1.9 x 10⁵ 25 Aqueous [6]

Reaction with

Chlorite (ClO₂⁻)
5.2 x 10⁶ 25 Aqueous [6]

Decomposition Pathways of Bromine Chloride
Bromine chloride decomposes through several pathways, depending on the conditions. The

primary routes are thermal decomposition, photodecomposition, and hydrolysis in aqueous

environments.

Thermal Decomposition
In the gas phase, bromine chloride exists in equilibrium with bromine and chlorine. The

decomposition is a reversible process that is initiated by the homolytic cleavage of the Br-Cl

bond.

2BrCl(g) ⇌ Br₂(g) + Cl₂(g)[3]

The forward reaction represents the decomposition of BrCl, while the reverse reaction is its

formation from the elemental halogens.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.webqc.org/compound-Brcl-Brcl.html
https://pubmed.ncbi.nlm.nih.gov/11347924/
https://pubmed.ncbi.nlm.nih.gov/11347924/
https://pubmed.ncbi.nlm.nih.gov/15530092/
https://pubmed.ncbi.nlm.nih.gov/15530092/
https://www.benchchem.com/product/b078175?utm_src=pdf-body
https://www.benchchem.com/product/b078175?utm_src=pdf-body
https://www.benchchem.com/product/b078175?utm_src=pdf-body
https://www.webqc.org/compound-Brcl-Brcl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2 BrCl Br2 + Cl2Decomposition

Formation

Click to download full resolution via product page

Caption: Thermal decomposition and formation equilibrium of BrCl.

Photodecomposition
Bromine chloride is susceptible to photodecomposition, a process of significant importance in

atmospheric chemistry, particularly in polar regions during springtime.[2] Upon absorption of

ultraviolet (UV) radiation, the Br-Cl bond breaks, producing bromine and chlorine radicals.

These radicals can then participate in catalytic cycles that lead to the destruction of ozone (O₃).

BrCl + hν → Br + Cl[7]

The resulting halogen radicals can react with ozone:

Br + O₃ → BrO + O₂ Cl + O₃ → ClO + O₂

The bromine and chlorine monoxide radicals can then react with each other, regenerating the

halogen atoms and also forming BrCl, which can be photolyzed again.

BrO + ClO → Br + Cl + O₂ BrO + ClO → BrCl + O₂[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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